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Compound of Interest

Compound Name:
5-Nitro-4-(trifluoromethyl)pyridin-2-

amine

Cat. No.: B2511023 Get Quote

Introduction: A Profile of a Modern Heterocyclic
Intermediate
5-Nitro-4-(trifluoromethyl)pyridin-2-amine is a highly functionalized pyridine derivative, a

class of compounds of significant interest in medicinal chemistry and drug development. The

unique electronic properties conferred by the electron-withdrawing nitro (-NO₂) and

trifluoromethyl (-CF₃) groups, combined with the nucleophilic amino (-NH₂) moiety, make it a

versatile building block. However, these same features necessitate a rigorous and informed

approach to its handling and safety. This guide provides an in-depth framework for researchers,

scientists, and drug development professionals to manage the risks associated with this

compound, ensuring both personal safety and experimental integrity.

Physicochemical & Identification Data
Accurate identification is the foundation of chemical safety. The key identifiers and expected

physicochemical properties for this compound are summarized below.
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Property Data Source(s)

IUPAC Name
5-Nitro-4-

(trifluoromethyl)pyridin-2-amine
-

CAS Number 186414-25-5 -

Molecular Formula C₆H₄F₃N₃O₂ -

Molecular Weight 207.11 g/mol Analog Data[1]

Appearance

Expected to be a light yellow to

white crystalline solid or

powder

Based on analogs[2]

Melting Point
Data not available; analogs

range from 73°C to 190°C
Analog Data[2]

Solubility
Expected to be soluble in

many organic solvents
General chemical principles

Stability
Stable under recommended

storage conditions
Based on analogs[2][3]

Comprehensive Hazard Assessment
The toxicological properties of 5-Nitro-4-(trifluoromethyl)pyridin-2-amine have not been fully

investigated.[2][4] However, based on its chemical structure and data from analogous

compounds, a clear hazard profile can be established. The primary hazards are associated

with acute toxicity, skin and eye irritation, and potential respiratory tract irritation.

GHS Classification (Anticipated)
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Hazard Class Category
GHS
Pictogram

Signal Word
Hazard
Statement

Acute Toxicity,

Oral
Category 4 Warning

H302: Harmful if

swallowed[5][6]

[7]

Skin

Corrosion/Irritatio

n

Category 2 Warning

H315: Causes

skin irritation[2]

[5]

Serious Eye

Damage/Eye

Irritation

Category 2A Warning

H319: Causes

serious eye

irritation[2]

Specific Target

Organ Toxicity

(Single

Exposure)

Category 3 Warning

H335: May

cause respiratory

irritation[3][5]

The Causality of Risk: A Scientist's Perspective
Understanding why a compound is hazardous is crucial for developing a robust safety culture.

The risk profile of 5-Nitro-4-(trifluoromethyl)pyridin-2-amine is not arbitrary; it is a direct

consequence of its molecular structure.

Nitroaromatic System: Nitroaromatic compounds are known for their potential toxicity. They

can undergo metabolic reduction to form reactive intermediates that may lead to cellular

damage.

Aminopyridine Core: The aminopyridine structure is a common pharmacophore. While

essential for its synthetic utility, it can also interact with biological systems, and some

derivatives are known to be neurotoxic.

Trifluoromethyl Group: The -CF₃ group significantly increases the compound's lipophilicity

and metabolic stability. While beneficial for drug design, this can also lead to increased

bioavailability and persistence in biological systems, potentially amplifying toxic effects.
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A foundational principle in laboratory safety is the Hierarchy of Controls. This framework

prioritizes the most effective safety measures, with personal protective equipment (PPE)

serving as the final line of defense.

Caption: The Hierarchy of Controls prioritizes safety measures.

Standard Operating Procedure: Safe Handling
Protocol
Adherence to a strict, validated protocol is non-negotiable. The following steps describe the

standard procedure for handling 5-Nitro-4-(trifluoromethyl)pyridin-2-amine in a research

setting.

Mandatory Engineering Controls
Chemical Fume Hood: All manipulations of the solid compound or its solutions must be

performed inside a certified chemical fume hood to prevent inhalation of dust or vapors.[2]

Emergency Equipment: An operational eyewash station and safety shower must be located

in the immediate vicinity of the workstation.[2][3]

Protocol for Weighing and Solution Preparation
Preparation: Before handling the compound, ensure all required PPE is correctly worn (see

Section 5). Designate a specific area within the fume hood for the procedure.

Weighing:

Use an anti-static weigh boat or glassine paper.

Carefully transfer the solid from the stock bottle to the weigh boat using a clean spatula.

Avoid creating dust. If dust is generated, gently cease operations and allow the fume hood

ventilation to clear it before proceeding.

Close the primary stock bottle immediately after dispensing.

Dissolution:
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Place a stir bar in the receiving flask containing the appropriate solvent.

Gently add the weighed solid to the solvent.

Rinse the weigh boat with a small amount of solvent to ensure a quantitative transfer.

Cap the flask and allow it to stir until fully dissolved.

Personal Protective Equipment (PPE): The Final
Barrier
While engineering controls are primary, a robust PPE strategy is essential to mitigate the risk of

direct contact.

Hand Protection: Wear compatible chemical-resistant gloves, such as nitrile gloves. Always

inspect gloves for tears or punctures before use. Use proper glove removal technique to

avoid skin contact.[6]

Eye and Face Protection: Chemical safety goggles are mandatory.[2] In situations with a

higher risk of splashing, a full-face shield should be worn in addition to goggles.[3][6]

Skin and Body Protection: A flame-resistant lab coat must be worn and kept fully buttoned.

Ensure full coverage of the arms. Do not wear shorts or open-toed shoes in the laboratory.[2]

Respiratory Protection: For routine handling inside a fume hood, respiratory protection is not

typically required. However, if engineering controls are not available or during a large spill

clean-up, a NIOSH-approved respirator with an appropriate particulate filter (e.g., P95 or

P100) must be used.[2][4]

The selection of PPE should follow a logical workflow to ensure all hazards are addressed.

Caption: A workflow for selecting appropriate PPE.

Emergency Response Protocols
Immediate and correct action during an emergency can significantly reduce the severity of an

incident.
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Situation Response Protocol Source(s)

Inhalation

1. Immediately move the

affected person to fresh air.[2]

[8] 2. If breathing is difficult,

provide oxygen. If breathing

has stopped, give artificial

respiration.[4] 3. Seek

immediate medical attention.

[3][4]

[2][3][4][8]

Skin Contact

1. Immediately flush the skin

with plenty of soap and water

for at least 15 minutes.[2][8] 2.

Remove all contaminated

clothing. 3. If skin irritation

occurs or persists, seek

medical attention.[2]

[2][8]

Eye Contact

1. Immediately flush eyes with

copious amounts of water for

at least 15 minutes, holding

the eyelids open.[2][4][8] 2.

Remove contact lenses if

present and easy to do.[2] 3.

Seek immediate medical

attention from an

ophthalmologist.

[2][4][8]

Ingestion

1. Do NOT induce vomiting.[3]

2. Rinse the mouth thoroughly

with water.[2][4] 3. Never give

anything by mouth to an

unconscious person.[4] 4. Call

a poison control center or seek

immediate medical attention.

[2]

[2][3][4]

Fire 1. Extinguishing Media: Use

dry chemical, carbon dioxide

[4][8]
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(CO₂), or alcohol-resistant

foam.[4] 2. Hazards:

Combustion may produce toxic

fumes of nitrogen oxides

(NOx), carbon oxides (CO,

CO₂), and hydrogen fluoride

(HF).[4][8] 3. Firefighter PPE:

Wear a self-contained

breathing apparatus (SCBA)

and full protective gear.[4][8]

Accidental Spill

1. Evacuate: Evacuate non-

essential personnel from the

area.[4] 2. Ventilate: Ensure

the area is well-ventilated. 3.

Contain: Wearing full PPE,

cover the spill with an inert

absorbent material (e.g.,

vermiculite, sand). Avoid

creating dust.[4] 4. Collect:

Carefully sweep or scoop the

material into a suitable, labeled

container for hazardous waste

disposal.[2][4] 5.

Decontaminate: Clean the spill

area thoroughly.

[2][4]

Storage and Disposal
Storage Conditions
Proper storage is essential for maintaining the compound's integrity and preventing accidents.

Location: Store in a cool, dry, and well-ventilated area.[8][9]

Container: Keep the container tightly closed and stored upright.[8]

Security: If possible, store in a locked cabinet or area to restrict access.[2][3]
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Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong bases.

[10]

Waste Disposal
Chemical waste must be managed in compliance with all local, regional, and national

regulations.

Classification: This compound should be treated as hazardous waste.

Procedure: Dispose of the material through a licensed professional waste disposal service.

[2][4] The preferred method is incineration in a chemical incinerator equipped with an

afterburner and scrubber.[3][4]

Containers: Do not dispose of the material down the drain.[2] Dispose of contaminated

packaging as unused product.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [5-Nitro-4-(trifluoromethyl)pyridin-2-amine safety and
handling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2511023#5-nitro-4-trifluoromethyl-pyridin-2-amine-
safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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